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Compound of Interest

Compound Name: Cinnamtannin D2

Cat. No.: B12089259

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamtannin D2 is a type of proanthocyanidin, a class of polyphenolic compounds found in
various plants, including species of Cinnamomum and Vaccinium vitis-idaea.[1][2]
Proanthocyanidins are of significant interest to the pharmaceutical and nutraceutical industries
due to their potent antioxidant and various health-promoting properties. The structural
complexity of Cinnamtannin D2 necessitates a multi-faceted analytical approach for its
unequivocal characterization and quantification. These application notes provide detailed
protocols for the isolation and analysis of Cinnamtannin D2 using modern analytical
techniques.

Physicochemical Properties of Cinnamtannin D2

A foundational understanding of the physicochemical properties of Cinnamtannin D2 is
essential for the development of robust analytical methods.
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Property Value Source
Molecular Formula CeoH48024 PubChem
Molecular Weight 1153.0 g/mol PubChem
Appearance Powder BioCrick

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone, etc.

Experimental Protocols
Isolation and Purification of Cinnamtannin D2

The initial step in the characterization of Cinnamtannin D2 is its isolation from a plant matrix.
The following protocol outlines a general procedure that can be adapted based on the specific

plant source.

Workflow for Isolation and Purification
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Plant Material (e.g., Vaccinium vitis-idaea leaves)

Maceration with 70% Acetone

i

Filtration and Concentration

:

(Liquid-Liquid Partition with Ethyl Acetate)

i

(Column Chromatography (Sephadex LH-ZO)J

(Fraction CoIIection)

onitor Fractions

TLC Analysis

Pool Fractions containing Cinnamtannin D2

(Preparative HPLC)

Pure Cinnamtannin D2
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Glucose Uptake

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12089259?utm_src=pdf-body-img
https://www.benchchem.com/product/b12089259?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12089259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

e 1. Oligomers of grape-seed procyanidin extract activate the insulin receptor and key targets
of the insulin signaling pathway differently from insulin - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Proposed mechanisms of the effects of proanthocyanidins on glucose homeostasis -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of Cinnamtannin D2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12089259#analytical-techniques-for-cinnamtannin-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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